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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-methyltetrazine, a

versatile reagent at the forefront of bioconjugation and bioorthogonal chemistry. We will delve

into its molecular structure, the functional roles of its constituent parts, its key chemical

properties, and detailed protocols for its application in labeling proteins and cell surfaces. This

document is intended to serve as a practical resource for professionals in chemical biology,

drug discovery, and diagnostics.

Core Concepts: Structure and Components
Biotin-PEG4-methyltetrazine is a chemical tool that combines three essential functional

modules: a biotin moiety for high-affinity binding, a hydrophilic tetraethylene glycol (PEG4)

spacer, and a highly reactive methyltetrazine group for bioorthogonal "click" chemistry.[1][2]

This unique architecture enables the precise and efficient labeling of biomolecules in complex

biological systems.[1]
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The structure consists of a biotin headgroup linked via an amide bond to the PEG4 spacer,

which in turn is connected to a methyltetrazine ring.[2]

Biotin: A small vitamin that exhibits an exceptionally strong and specific non-covalent

interaction with avidin and streptavidin proteins.[1] This robust binding makes it an ideal tag

for the detection, purification, and immobilization of labeled biomolecules.[1][2]

PEG4 Spacer: A tetraethylene glycol linker that serves multiple crucial functions. It

significantly enhances the aqueous solubility of the entire molecule and the resulting

bioconjugates, which can help to reduce the aggregation of labeled proteins.[1][2][3][4] The

PEG spacer also minimizes steric hindrance, ensuring that both the biotin and

methyltetrazine moieties can efficiently access and interact with their respective binding

partners.[1][2][4][5]

Methyltetrazine: This is the reactive component for bioorthogonal click chemistry.[1] The

methyltetrazine group undergoes a rapid and highly specific inverse-electron-demand Diels-

Alder (iEDDA) cycloaddition reaction with a trans-cyclooctene (TCO) group.[1][6][7][8][9] This

reaction is exceptionally fast and proceeds efficiently under mild, biocompatible conditions

without the need for a copper catalyst.[7][8][9]

Quantitative Data
The following tables summarize the key quantitative properties of Biotin-PEG4-
methyltetrazine.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₂₇H₃₉N₇O₆S or C₃₁H₄₆N₈O₇S [5][7][9][10][11]

Molecular Weight 589.71 g/mol or 674.81 g/mol [5][7][9][10][11]

Appearance Red crystalline solid [10]

Purity
>95% (typically analyzed by

HPLC)
[7][9][10]

Solubility
Soluble in DMSO, DMF, and

MeOH
[7][9][10]

Storage Conditions -20°C, desiccated [6][9][10]

Table 2: Reaction Kinetics

Parameter Value Description Source

Second-Order Rate

Constant (k)
> 800 M⁻¹s⁻¹

For the iEDDA

reaction with TCO
[9][10]

Experimental Protocols
This section provides detailed methodologies for common applications of Biotin-PEG4-
methyltetrazine.

Labeling of TCO-Functionalized Proteins
This protocol describes the biotinylation of a purified protein that has been previously modified

to contain a trans-cyclooctene (TCO) group.[1][2]

Materials:

TCO-functionalized protein in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-PEG4-methyltetrazine

Anhydrous DMSO or DMF
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Desalting spin column or dialysis cassette

Procedure:

Protein Preparation: Ensure the TCO-functionalized protein is in a suitable reaction buffer at

a concentration of 1-5 mg/mL.[1][12]

Reagent Preparation: Prepare a 10 mM stock solution of Biotin-PEG4-methyltetrazine in

anhydrous DMSO or DMF.[1]

Biotinylation Reaction: Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine
stock solution to the protein solution.[1] The optimal ratio may need to be determined

empirically.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature with gentle

mixing.[1]

Purification: Remove the excess, unreacted Biotin-PEG4-methyltetrazine using a desalting

spin column or by dialysis against the desired storage buffer.[1][2]

Storage: Store the purified biotinylated protein at 4°C for short-term storage or at -20°C for

long-term storage.[1][2]

Labeling of Cell Surface Glycans
This protocol outlines the labeling of cell surface glycans on live cells that have been

metabolically engineered to express TCO-modified sugars.[1]

Materials:

Live cells in culture

TCO-modified sugar (e.g., Ac₄ManNAc-TCO)

Cell culture medium

Phosphate-Buffered Saline (PBS)
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Biotin-PEG4-methyltetrazine

Streptavidin-conjugated fluorophore

Procedure:

Metabolic Labeling: Incubate the cells with a TCO-modified sugar (e.g., 25-50 µM of

Ac₄ManNAc-TCO) in the cell culture medium for 24-48 hours to allow for metabolic

incorporation into cell surface glycans.[1]

Cell Washing: Gently wash the cells three times with ice-cold PBS to remove unincorporated

TCO-sugar.[1]

Biotinylation: Prepare a fresh solution of Biotin-PEG4-methyltetrazine in PBS (e.g., 50-100

µM). Incubate the cells with this solution for 30-60 minutes at room temperature or 4°C.[1]

Performing this step at 4°C can help to reduce the internalization of the label.[1]

Final Washing: Wash the cells three times with ice-cold PBS to remove unreacted Biotin-
PEG4-methyltetrazine.[1]

Detection: The biotinylated cells can now be detected using a streptavidin-conjugated

fluorophore for analysis by methods such as flow cytometry or fluorescence microscopy.[1]

Visualizing Workflows and Pathways
The following diagrams, created using the DOT language for Graphviz, illustrate key

experimental workflows involving Biotin-PEG4-methyltetrazine.
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Caption: Workflow for the biotinylation of a TCO-modified protein.
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Caption: Workflow for labeling cell surface glycans.
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Applications in Research and Development
Biotin-PEG4-methyltetrazine is a powerful tool with a wide range of applications, including:

Proteomics: Used for the identification and characterization of protein-protein interactions.[2]

Live Cell Imaging: Enables the visualization of biological processes and the tracking of

molecules in real-time.[7]

Drug Delivery and Targeting: Can be used to conjugate drugs to targeting moieties for site-

specific delivery.[7]

Pretargeted Imaging: In techniques like PET, a TCO-modified antibody is administered first,

followed by the smaller, rapidly clearing Biotin-PEG4-methyltetrazine labeled with an

imaging agent. This can improve target-to-background ratios.[2]

Glycobiology: Facilitates the study of glycans by allowing for the metabolic labeling and

subsequent biotinylation of cellular glycoconjugates.[2]

PROTACs: This molecule can be used as a PEG-based PROTAC linker in the synthesis of

proteolysis-targeting chimeras.[6]

In conclusion, Biotin-PEG4-methyltetrazine is a highly efficient and versatile reagent for the

bioorthogonal labeling of biomolecules.[2] Its rapid, specific, and catalyst-free click chemistry,

combined with the strong biotin-streptavidin interaction, provides a robust platform for a

multitude of applications in life sciences research and development.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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